Cas no 1422057-80-4 (7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine)

• Product Name: 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine
• CAS No: 1422057-80-4
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5189701
• Update Time: 2025-06-12

7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine, octahydro-7-(3-pyridinylmethoxy)-

• Inchi： 1S/C13H19N3O/c1-2-11(7-14-3-1)10-17-13-6-12-8-15-4-5-16(12)9-13/h1-3,7,12-13,15H,4-6,8-10H2
• InChI Key： RDRYQRIXBSDCNR-UHFFFAOYSA-N
• SMILES： C12CC(OCC3=CC=CN=C3)CN1CCNC2

Additional information on 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine

Professional Introduction to 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine (CAS No. 1422057-80-4)

7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine, identified by its CAS number 1422057-80-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of octahydropyrrolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a pyridin-3-ylmethoxy substituent in its molecular framework suggests a unique interplay of electronic and steric effects, which may contribute to its distinctive pharmacological properties.

The synthesis of 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine involves a multi-step process that typically requires careful control of reaction conditions to ensure high yield and purity. The core structure, an octahydropyrrolopyrazine ring system, is often constructed through cyclization reactions involving appropriate precursors. The introduction of the pyridin-3-ylmethoxy group typically follows via nucleophilic substitution or condensation reactions, depending on the synthetic strategy employed. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been reported to facilitate the installation of this substituent with high efficiency and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of octahydropyrrolopyrazines due to their structural similarity to known bioactive molecules. The pyridin-3-ylmethoxy moiety, in particular, has been shown to enhance binding affinity and metabolic stability in several drug candidates. Preliminary studies on 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine have suggested that it exhibits promising activity against various biological targets, including enzymes and receptors implicated in neurological disorders. These findings have prompted further investigation into its potential as a lead compound for the development of novel therapeutic agents.

The biological evaluation of 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine has focused on its interaction with key molecular targets relevant to human health. For instance, studies have examined its binding affinity for enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer and inflammation. Additionally, the compound's ability to modulate neurotransmitter receptor activity has been explored, particularly in the context of central nervous system disorders such as depression and epilepsy. These investigations have utilized both in vitro assays and computational modeling approaches to elucidate its mechanism of action.

The structural features of 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine, including the presence of the pyridin-3-ylmethoxy substituent, contribute to its unique pharmacological profile. The pyridine ring can engage in hydrogen bonding interactions with biological targets, while the methoxy group provides additional electronic tuning through its electron-donating properties. This combination of features may enhance the compound's solubility and bioavailability, critical factors for successful drug development. Furthermore, the rigid octahydropyrrolopyrazine core offers structural stability, which is often desirable for long-term therapeutic efficacy.

In conclusion, 7-(pyridin-3-ylmethoxy)octahydropyrrolo[1,2-a]pyrazine(CAS No. 1422057-80-4) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and unique substituent pattern suggest potential therapeutic benefits across multiple disease areas. As our understanding of molecular interactions continues to advance, compounds like this are poised to play a significant role in the development of next-generation therapeutics. Ongoing studies aim to optimize its pharmacological properties and evaluate its safety profile for future clinical applications.